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Compound of Interest

Compound Name: Fungard

Cat. No.: B10789268

This guide provides a comparative analysis of the in vivo efficacy of Fungard, a novel
antifungal agent, against established treatments, Azoflox and MycoCure. The data presented is
derived from a standardized murine model of disseminated candidiasis, offering a head-to-head
comparison of survival rates and fungal burden reduction.

Efficacy Data Summary

The following tables summarize the key quantitative outcomes from the comparative in vivo
study.

Table 1: Survival Analysis of Candida albicans Infected Mice

Survival Rate at

Treatment Group Median Survival
Dosage Day 21 Post- .

(n=10) . Time (Days)

Infection

Vehicle Control (PBS) - 0% 8

Fungard 10 mg/kg 80% >21

Azoflox 10 mg/kg 60% 18

MycoCure 20 mg/kg 50% 15

Table 2: Fungal Burden in Kidneys at Day 7 Post-Infection
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Mean Log10 CFUI/g of

Treatment Group (n=5) Dosage . )
Kidney Tissue (* SD)
Vehicle Control (PBS) - 7.2+£05
Fungard 10 mg/kg 3.1+03
Azoflox 10 mg/kg 45+04
MycoCure 20 mg/kg 49+0.6

Experimental Protocols

A detailed methodology was followed to ensure the reproducibility and validity of the results.
Murine Model of Disseminated Candidiasis

e Animal Model: Female BALB/c mice, 6-8 weeks old, were used for the study. All animal
procedures were conducted in accordance with institutional guidelines for animal care and
use.

e Inoculum Preparation: A clinical isolate of Candida albicans (SC5314) was grown in Yeast
Peptone Dextrose (YPD) broth overnight at 30°C. The yeast cells were harvested, washed
with sterile phosphate-buffered saline (PBS), and adjusted to a final concentration of 2.5 x
10”75 cells/mL.

« Infection: Mice were infected via lateral tail vein injection with 0.1 mL of the prepared C.
albicans suspension (2.5 x 104 cells/mouse).

o Treatment Regimen: Treatment was initiated 24 hours post-infection and administered once
daily via intraperitoneal injection for 7 consecutive days.

» Efficacy Endpoints:

o Survival Study: A cohort of 10 mice per group was monitored daily for 21 days, and
survival was recorded.

o Fungal Burden Study: A separate cohort of 5 mice per group was euthanized on day 7
post-infection. Kidneys were aseptically removed, homogenized, and serially diluted for
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colony-forming unit (CFU) enumeration on YPD agar plates.

Visualizations

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Preparation

(Culture Candida albicans)

Y
G’repare Inoculum (2.5e5 ceIIs/mLD

Infection KiTreatment

anect BALB/c Mice via Tail Vein)

Y
Gnitiate Treatment (24h Post—lnfectionD

v Treatment Groups

(Daily IP Injections for 7 Days) Vehicle (PBS) Fungard (10 mg/kg) Azoflox (10 mg/kg) MycoCure (20 mg/kg)

Endpoints

Survival Study (21 Days) Fungal Burden (Day 7)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Fungal Cell

Lanosterol

Inhibits

Ergosterol Biosynthesis Pathway

N
N

Synthesizes “.Leads to
4

Membrane Disruption

Ergosterol

ncorporation

Cell Membrane Ergosterol Cell Death

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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